Cas no 109738-21-8 (Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)-)

• Product Name: Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)-
• CAS No: 109738-21-8
• MF: C₅₆H₃₂N₈O₅V
• MW: 947.845393180847
• CID: 128539
• PubChem ID: 24865936
• Update Time: 2025-06-14

Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)- Chemical and Physical Properties

Names and Identifiers

• Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)-
• VANADYL 2,9,16,23-TETRAPHENOXY-29H,31H-PHTHALOCAYNINE
• 422371_ALDRICH
• AC1L2570
• AC1Q3FTM
• EINECS 234-176-7
• LS-161373
• Vanadium dichloride
• Vanadium(II) chloride
• Vanadous chloride
• vanadyl 2,9,16,23-tetraphenoxy-29H,31H-phthalocyanine
• VANADYL 2 9 16 23-TETRAPHENOXY-29H 31H-&
• vanadyl 2,9,16,23-tetraphenoxy-29H,31H-phthalocya
• VANADYL 2,9,16,23-TETRAPHENOXY-29H,*31H- PHTHALOCYAN
• Vanadyl 2,9,16,23-tetraphenoxy-29H,31H-phthalocyanine Dye content 98 %
• 109738-21-8

• MDL： MFCD00192573
• Inchi： 1S/C56H32N8O4.O.V/c1-5-13-33(14-6-1)65-37-21-25-41-45(29-37)53-57-49(41)62-54-47-31-39(67-35-17-9-3-10-18-35)23-27-43(47)51(59-54)64-56-48-32-40(68-36-19-11-4-12-20-36)24-28-44(48)52(60-56)63-55-46-30-38(66-34-15-7-2-8-16-34)22-26-42(46)50(58-55)61-53;;/h1-32H;;/q-2;;+2
• InChI Key： NGSMDHYQABJENH-UHFFFAOYSA-N
• SMILES： N12[V](=O)N3C4N=C5C6C=CC(OC7=CC=CC=C7)=CC=6C(=N5)N=C1C1=C(C=C(OC5=CC=CC=C5)C=C1)C2=NC1=NC(C2C=C(OC5=CC=CC=C5)C=CC1=2)=NC3=C1C=4C=C(OC2=CC=CC=C2)C=C1 |c:25,44,64,t:5|

Computed Properties

• Exact Mass: 953.240474g/mol
• Monoisotopic Mass: 953.240474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 70
• Rotatable Bond Count: 8
• Complexity: 1540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: nothing
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Color/Form: solid
• PSA: 133.20000
• LogP: 9.11730
• Solubility: Not determined

Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Phthalocyanines

Additional information on Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)-

Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)- (CAS No. 109738-21-8): A High-Performance Functional Material

The compound Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)- (CAS No. 109738-21-8) is a highly specialized metallophthalocyanine derivative with unique electronic and optical properties. This vanadium-based phthalocyanine complex is gaining attention in advanced material science due to its potential applications in organic electronics, photocatalysis, and sensor technologies. Its molecular structure, featuring a central vanadium-oxo (V=O) core and four phenoxy substituents, enables exceptional stability and tunable reactivity, making it a versatile candidate for cutting-edge research.

In recent years, the demand for functional materials like CAS No. 109738-21-8 has surged, driven by innovations in renewable energy and smart devices. Researchers are particularly interested in its near-infrared (NIR) absorption properties, which are critical for applications such as solar cells and optical data storage. Additionally, its redox-active vanadium center allows for efficient electron transfer processes, a key feature in electrocatalysis and battery materials. These attributes align with global trends toward sustainable technology and energy-efficient solutions.

The synthesis of Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]- involves precise coordination chemistry techniques to ensure high purity and performance. Its tetraphenoxy substitution enhances solubility in organic solvents, facilitating integration into thin-film devices and nanocomposites. This adaptability addresses common challenges in material processing, a topic frequently searched by engineers and chemists exploring advanced fabrication methods.

From an industrial perspective, CAS No. 109738-21-8 is being evaluated for its role in optoelectronic devices, such as OLEDs and photodetectors. Its high thermal stability and low toxicity profile make it a safer alternative to traditional heavy-metal complexes, resonating with the growing emphasis on green chemistry. Furthermore, its potential in biomedical imaging is under investigation, leveraging its NIR fluorescence for non-invasive diagnostics.

In summary, Vanadium,oxo[2,9,16,23-tetraphenoxy-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-5-12)- represents a frontier in materials science, bridging gaps between chemistry, physics, and engineering. As research continues to uncover its full potential, this compound is poised to play a pivotal role in next-generation technologies, answering the call for high-performance, eco-friendly, and multifunctional materials.